Cas no 191340-85-9 (2-chloro-3-iodopyrazine)

• Product Name: 2-chloro-3-iodopyrazine
• CAS No: 191340-85-9
• MF: C₄H₂ClIN₂
• MW: 240.42955160141
• MDL: MFCD09909706
• CID: 2121971
• PubChem ID: 11333928
• Update Time: 2025-04-21

2-chloro-3-iodopyrazine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-iodopyrazine
• 2-Chloro-3-iodo-pyrazine
• Pyrazine, 2-​chloro-​3-​iodo-
• 3-chloro-2-iodopyrazine
• AKOS027393820
• EN300-1662991
• AC1564
• MFCD09909706
• CS-12188
• DB-302961
• ZEADRFPMIXXSLG-UHFFFAOYSA-N
• Z1813099369
• CS-0094707
• 191340-85-9
• SCHEMBL12303843
• SY039432
• 870-662-0
• RHA34085

• MDL： MFCD09909706
• Inchi： 1S/C4H2ClIN2/c5-3-4(6)8-2-1-7-3/h1-2H
• InChI Key： ZEADRFPMIXXSLG-UHFFFAOYSA-N
• SMILES： IC1C(=NC=CN=1)Cl

Computed Properties

• Exact Mass: 239.89512g/mol
• Monoisotopic Mass: 239.89512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.8Ų

2-chloro-3-iodopyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C